Cas no 15878-09-8 (4-Chloro-3-ethyl-1H-pyrazole)

• Product Name: 4-Chloro-3-ethyl-1H-pyrazole
• CAS No: 15878-09-8
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• CID: 5793243
• PubChem ID: 21766259
• Update Time: 2025-10-29

4-Chloro-3-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• DTXSID501308965
• 15878-09-8
• EN300-7503702
• 4-Chloro-3-ethyl-1H-pyrazole
• SCHEMBL13469386
• 1H-Pyrazole, 4-chloro-3-ethyl-

• Inchi： 1S/C5H7ClN2/c1-2-5-4(6)3-7-8-5/h3H,2H2,1H3,(H,7,8)
• InChI Key： ZDGIOWYCNVULAB-UHFFFAOYSA-N
• SMILES： ClC1C=NNC=1CC

Computed Properties

• Exact Mass: 130.0297759g/mol
• Monoisotopic Mass: 130.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 228.1±20.0 °C(Predicted)
• pka: 13.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-3-ethyl-1H-pyrazole

4-Chloro-3-Ethyl-1H-Pyrazole (CAS No. 15878-09-8): A Comprehensive Overview

The compound 4-Chloro-3-Ethyl-1H-Pyrazole (CAS No. 15878-09-8) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrazole family, which is a five-membered ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern of this molecule, with a chlorine atom at position 4 and an ethyl group at position 3, imparts unique chemical properties that make it valuable for research and industrial applications.

Pyrazoles are known for their versatility in organic synthesis due to their ability to undergo various reactions such as nucleophilic additions, electrophilic substitutions, and cycloadditions. The presence of the chlorine substituent in 4-Chloro-3-Ethyl-1H-Pyrazole enhances its reactivity, making it a preferred substrate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in the development of novel pharmaceutical agents, particularly in the field of oncology and neurodegenerative diseases.

The synthesis of 4-Chloro-3-Ethyl-1H-Pyrazole involves a multi-step process that typically starts with the preparation of the corresponding pyrazole derivative. One common method involves the condensation of hydrazine derivatives with carbonyl compounds under specific reaction conditions. The introduction of the chlorine and ethyl groups is achieved through substitution reactions or alkylation processes, depending on the desired regiochemistry.

One of the most promising applications of 4-Chloro-3-Ethyl-1H-Pyrazole lies in its use as a building block for constructing bioactive molecules. For instance, researchers have reported its role in the synthesis of kinase inhibitors, which are critical in targeting specific enzymes involved in cancer progression. The ethyl group at position 3 provides steric bulk, which can influence the binding affinity of the resulting compounds to their target proteins.

In addition to its role in drug discovery, 4-Chloro-3-Ethyl-1H-Pyrazole has also found applications in materials science. Its ability to form stable coordination complexes with transition metals makes it a potential candidate for designing new materials with tailored electronic properties. Recent advancements in metalloorganic frameworks (MOFs) have demonstrated the utility of pyrazole derivatives as ligands for constructing porous materials with high surface areas.

The chemical stability and reactivity of 4-Chloro-3-Ethyl-1H-Pyrazole make it an attractive compound for further exploration in both academic and industrial settings. Its ability to participate in diverse chemical transformations underscores its importance as a versatile building block in organic synthesis.